Cas no 2171143-07-8 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid
• CAS No: 2171143-07-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6286359
• PubChem ID: 165541746
• Update Time: 2025-05-22

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cycloheptane-1-carboxylic acid
• EN300-1498008
• 2171143-07-8

• Inchi： 1S/C28H34N2O5/c1-2-11-24(25(31)30-28(26(32)33)16-9-3-4-10-17-28)29-27(34)35-18-23-21-14-7-5-12-19(21)20-13-6-8-15-22(20)23/h5-8,12-15,23-24H,2-4,9-11,16-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m1/s1
• InChI Key： LIMQGVNUDDLXSE-XMMPIXPASA-N
• SMILES： OC(C1(CCCCCC1)NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid

Introduction to Compound CAS No. 2171143-07-8: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic Acid

The compound CAS No. 2171143-07-8, also known as 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid, is a complex organic molecule with significant potential in the fields of drug delivery, biochemistry, and materials science. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cycloheptane ring, and an amino acid derivative. The combination of these structural elements makes it a versatile compound with applications in peptide synthesis, drug design, and advanced materials development.

Recent studies have highlighted the importance of Fmoc-based compounds in the field of peptide synthesis. The Fmoc group, which is a well-known protecting group in solid-phase peptide synthesis (SPPS), plays a critical role in controlling the reactivity of amino groups during the synthesis process. In the case of CAS No. 2171143-07-8, the Fmoc group is attached to a pentanamide moiety, which further enhances its functionality. This structure allows for precise control over the synthesis of complex peptides, making it an invaluable tool in pharmaceutical research.

The cycloheptane ring in this compound adds another layer of complexity and functionality. Cycloheptane derivatives are known for their stability and rigidity, which can be advantageous in drug design. Recent research has shown that such cyclic structures can improve the bioavailability and pharmacokinetics of drugs, making them more effective in treating various diseases. The integration of a cycloheptane ring into CAS No. 2171143-07-8 suggests that this compound could serve as a platform for developing novel therapeutic agents with enhanced properties.

In addition to its structural features, CAS No. 2171143-07-8 exhibits interesting chemical reactivity. The carboxylic acid group at the end of the molecule can undergo various chemical transformations, such as esterification or amidation, enabling further functionalization. This versatility makes it a valuable building block in organic synthesis. Recent advancements in catalytic methods have also opened new avenues for synthesizing similar compounds with higher efficiency and selectivity.

The synthesis of CAS No. 2171143-07-8 involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The presence of an (R)-configuration at the second carbon indicates that this compound has chirality, which is crucial for its biological activity. Chiral compounds are often preferred in drug development due to their ability to interact selectively with biological targets, reducing side effects and improving therapeutic outcomes.

From an applications perspective, CAS No. 2171143-07-8 has shown promise in several areas. In peptide chemistry, it can be used as a protecting agent or as part of a larger peptide framework. In materials science, its rigid structure and functional groups make it a candidate for designing advanced polymers or self-assembling materials. Furthermore, its potential as a drug delivery agent is being explored due to its ability to encapsulate or deliver bioactive molecules efficiently.

In conclusion, CAS No. 2171143-07-8 represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure, incorporating Fmoc protection, cycloheptane rigidity, and amino acid functionality, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and applications for this compound, its role in advancing science and technology is expected to grow significantly.